Cas no 895640-53-6 (3-(4-bromobenzenesulfonyl)-N-3-(propan-2-yloxy)propyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(4-bromobenzenesulfonyl)-N-3-(propan-2-yloxy)propyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 895640-53-6
• MF: C₂₁H₂₂BrN₅O₃S
• MW: 504.400082111359
• CID: 5762920
• PubChem ID: 18560429
• Update Time: 2025-05-19

3-(4-bromobenzenesulfonyl)-N-3-(propan-2-yloxy)propyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 895640-53-6
• 3-(4-bromophenyl)sulfonyl-N-(3-propan-2-yloxypropyl)triazolo[1,5-a]quinazolin-5-amine
• NCGC00375954-01
• AKOS001504707
• 3-((4-bromophenyl)sulfonyl)-N-(3-isopropoxypropyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• F1609-0745
• 3-(4-bromobenzenesulfonyl)-N-[3-(propan-2-yloxy)propyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• NCGC00375954-02
• 3-(4-bromobenzenesulfonyl)-N-3-(propan-2-yloxy)propyl-1,2,3triazolo1,5-aquinazolin-5-amine

• Inchi： 1S/C21H22BrN5O3S/c1-14(2)30-13-5-12-23-19-17-6-3-4-7-18(17)27-20(24-19)21(25-26-27)31(28,29)16-10-8-15(22)9-11-16/h3-4,6-11,14H,5,12-13H2,1-2H3,(H,23,24)
• InChI Key： SFLHNLAUGJYSJS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1=C2N=C(C3C=CC=CC=3N2N=N1)NCCCOC(C)C)(=O)=O

Computed Properties

• Exact Mass: 503.06267g/mol
• Monoisotopic Mass: 503.06267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 107Ų

Additional information on 3-(4-bromobenzenesulfonyl)-N-3-(propan-2-yloxy)propyl-1,2,3triazolo1,5-aquinazolin-5-amine

Comprehensive Guide to 3-(4-bromobenzenesulfonyl)-N-3-(propan-2-yloxy)propyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 895640-53-6)

3-(4-bromobenzenesulfonyl)-N-3-(propan-2-yloxy)propyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 895640-53-6) is a specialized heterocyclic compound with a unique molecular structure that combines a quinazoline core with a triazole moiety and a 4-bromobenzenesulfonyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. Researchers are particularly interested in its bioactive properties and its role as a building block for more complex molecules.

The molecular formula of 3-(4-bromobenzenesulfonyl)-N-3-(propan-2-yloxy)propyl-1,2,3triazolo1,5-aquinazolin-5-amine is C21H22BrN5O3S, with a molecular weight of 504.40 g/mol. Its structure features a quinazoline ring fused with a 1,2,3-triazole, which is further modified by a 4-bromobenzenesulfonyl group and a propan-2-yloxypropyl side chain. This combination of functional groups makes it a versatile intermediate for synthesizing compounds with potential antimicrobial, anticancer, or anti-inflammatory properties.

One of the most searched questions about 3-(4-bromobenzenesulfonyl)-N-3-(propan-2-yloxy)propyl-1,2,3triazolo1,5-aquinazolin-5-amine is its synthetic pathway. Researchers often look for optimized methods to produce this compound efficiently. The synthesis typically involves multi-step reactions, including cyclization, sulfonylation, and alkylation processes. Recent advancements in green chemistry have also explored eco-friendly catalysts to improve yield and reduce waste.

In pharmaceutical research, 3-(4-bromobenzenesulfonyl)-N-3-(propan-2-yloxy)propyl-1,2,3triazolo1,5-aquinazolin-5-amine is being studied for its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is linked to diseases like cancer and autoimmune disorders. The triazoloquinazoline scaffold in this compound shows promise in selectively targeting specific kinases, making it a valuable candidate for further drug development.

Another trending topic related to this compound is its solubility and stability under different conditions. Researchers frequently search for data on its physicochemical properties, such as melting point, logP, and stability in various solvents. Understanding these parameters is crucial for formulating the compound in drug delivery systems or other applications. Recent studies have explored nanoparticle encapsulation to enhance its bioavailability.

The agrochemical industry has also shown interest in 3-(4-bromobenzenesulfonyl)-N-3-(propan-2-yloxy)propyl-1,2,3triazolo1,5-aquinazolin-5-amine due to its potential as a pesticide intermediate. Its structural features suggest possible activity against plant pathogens, and ongoing research aims to optimize its efficacy while minimizing environmental impact. This aligns with the growing demand for sustainable agrochemicals in modern agriculture.

For those working in material science, the compound’s electronic properties are of particular interest. The presence of a bromobenzenesulfonyl group and a triazoloquinazoline core may contribute to unique photophysical characteristics, making it a candidate for organic electronics or sensor applications. Researchers are investigating its potential in OLEDs (organic light-emitting diodes) and other advanced materials.

In summary, 3-(4-bromobenzenesulfonyl)-N-3-(propan-2-yloxy)propyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 895640-53-6) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structure and bioactive potential make it a subject of ongoing research, particularly in the context of drug discovery and green chemistry. As studies continue to uncover its properties and optimize its synthesis, this compound is poised to play a significant role in scientific advancements.